2-{2-oxo-5-[3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-yl]-1,2-dihydropyridin-1-yl}-N-[(thiophen-2-yl)methyl]propanamide

• IUPAC Name: 2-[2-oxo-5-(3-pyrazin-2-yl-1,2,4-oxadiazol-5-yl)pyridin-1-yl]-N-(thiophen-2-ylmethyl)propanamide
• InChI: InChI=1S/C19H16N6O3S/c1-12(18(27)22-9-14-3-2-8-29-14)25-11-13(4-5-16(25)26)19-23-17(24-28-19)15-10-20-6-7-21-15/h2-8,10-12H,9H2,1H3,(H,22,27)
• InChI Key: HBDPREHLZSPXDX-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)NCC1=CC=CS1)N2C=C(C=CC2=O)C3=NC(=NO3)C4=NC=CN=C4
• Molecular Formula: C19H16N6O3S
• Molecular Weight: 408.4 g/mol
• CAS No.: 1396626-15-5

Description

This compound is a heterocyclic organic molecule featuring a 1,2-dihydropyridinone core fused with a 1,2,4-oxadiazole ring substituted at position 5 with a pyrazin-2-yl group. The propanamide side chain is functionalized with a thiophen-2-ylmethyl group, contributing to its unique electronic and steric profile.

Biological Activity

The compound 2-{2-oxo-5-[3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-yl]-1,2-dihydropyridin-1-yl}-N-[(thiophen-2-yl)methyl]propanamide is a complex organic molecule that has garnered attention in medicinal chemistry for its potential biological activities. This article discusses its biological activity, including mechanisms of action, pharmacological properties, and relevant case studies.

Structural Overview

The compound features several key structural components:

• Dihydropyridine : Known for its role in calcium channel modulation.
• Oxadiazole : A heterocyclic structure often associated with diverse biological activities.
• Pyrazine : Contributes to the compound's interaction with various biological targets.
• Thiophene : Enhances lipophilicity and may influence receptor binding.

The molecular formula is $C_{21}H_{18}N_{6}O_{4}$.

The biological activity of this compound is primarily attributed to its ability to interact with specific molecular targets within biological systems. The mechanisms include:

• Enzyme Inhibition : The oxadiazole moiety has shown inhibitory effects on various enzymes such as carbonic anhydrases and histone deacetylases, which are crucial in cancer and inflammatory pathways .
• Receptor Modulation : The thiophene and pyrazine components may facilitate binding to receptors involved in neurotransmission and hormonal regulation, potentially influencing conditions like depression and anxiety .
• Cytotoxic Effects : Preliminary studies indicate that derivatives of the compound exhibit cytotoxicity against cancer cell lines, suggesting potential applications in oncology .

Anticancer Properties

Research indicates that compounds containing the oxadiazole ring demonstrate significant anticancer activity. For instance:

• A study reported that related oxadiazole derivatives exhibited IC50 values ranging from 12 µM to 92.4 µM against various cancer cell lines including HeLa (cervical), Caco-2 (colon), and A549 (lung) cells .

Antimicrobial Activity

The compound has also been evaluated for its antimicrobial properties:

• It showed promising results against Staphylococcus spp., indicating potential as an antibacterial agent .

Case Studies

• Cytotoxicity Studies : In vitro studies demonstrated that the compound significantly inhibited cell growth in several cancer cell lines. For example, a derivative was tested at concentrations of 100 µM and showed a notable decrease in viability in L929 normal cells while enhancing viability in certain cancer cell lines .
• Pharmacological Screening : In a broader pharmacological screening, derivatives were assessed for their effects on various biological pathways. Compounds with similar structures have shown efficacy in modulating pathways related to inflammation and apoptosis, further supporting their therapeutic potential .

Research Findings Summary Table

Biological Activity	Target/Effect	IC50/Activity Level
Anticancer	HeLa, Caco-2, A549	12 µM - 92.4 µM
Antimicrobial	Staphylococcus spp.	Effective
Enzyme Inhibition	Carbonic Anhydrase	Moderate inhibition
Receptor Modulation	Neurotransmitter receptors	Potential modulatory effects

Comparison with Similar Compounds

Comparison with Similar Compounds

Key Structural and Functional Differences

Core Heterocycles :

• The target compound employs a 1,2,4-oxadiazole ring, which is electron-deficient and enhances metabolic stability compared to the 1,2,4-thiadiazole in (where sulfur may increase lipophilicity but reduce oxidative stability).
• The pyrazine substituent in the target compound introduces two nitrogen atoms, improving solubility and hydrogen-bonding capacity relative to the pyridine groups in or .

The propanamide linker in the target compound and allows conformational flexibility, which may aid in target binding versus the rigid thiadiazole-amine structure in .

Synthetic Routes: Oxadiazole formation in the target compound likely parallels methods in , such as cyclization using hydrazine or CS₂/KOH.